rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentan-1-ol hydrochloride
Overview
Description
Rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentan-1-ol hydrochloride, also known as RAC-CPT-HCl, is a synthetic compound with a wide range of applications in scientific research. It is a chiral amine that has been used in various biochemical and physiological studies due to its ability to bind to a variety of receptors and to modulate their activity. RAC-CPT-HCl has been used in the study of neurotransmitters, hormones, and other signaling molecules. It also has been used to investigate the mechanisms of action of various drugs and to investigate the effects of various environmental factors on the body.
Scientific Research Applications
Rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentan-1-ol hydrochloride has been used in a variety of scientific research applications, including the study of neurotransmitters, hormones, and other signaling molecules. It has been used to investigate the mechanisms of action of various drugs and to investigate the effects of various environmental factors on the body. It has also been used to study the biochemical and physiological effects of various compounds, including drugs, hormones, and environmental toxins.
Mechanism of Action
Rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentan-1-ol hydrochloride binds to a variety of receptors, including G-protein coupled receptors, ion channels, and nuclear receptors. It has been shown to modulate the activity of these receptors and to influence the activity of various signaling pathways. It has also been shown to modulate the activity of enzymes involved in the metabolism of various compounds, including drugs, hormones, and environmental toxins.
Biochemical and Physiological Effects
rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentan-1-ol hydrochloride has been shown to have a variety of effects on biochemical and physiological processes. It has been shown to modulate the activity of various enzymes, including those involved in the metabolism of drugs, hormones, and environmental toxins. It has also been shown to influence the activity of various signaling pathways, including those involved in the regulation of cell growth and differentiation.
Advantages and Limitations for Lab Experiments
Rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentan-1-ol hydrochloride has several advantages for use in laboratory experiments. It is easy to synthesize and is relatively stable in aqueous solutions. It is also relatively inexpensive and has a wide range of applications. However, it is not suitable for use in in vivo experiments, as it is not metabolized by the body.
Future Directions
Rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentan-1-ol hydrochloride has potential applications in the study of various diseases, including cancer, diabetes, and neurological disorders. It could be used to investigate the mechanisms of action of various drugs and to investigate the effects of various environmental factors on the body. It could also be used to study the biochemical and physiological effects of various compounds, including drugs, hormones, and environmental toxins. Furthermore, it could be used to develop new drugs and to study the effects of various environmental toxins on the body.
Synthesis Methods
Rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentan-1-ol hydrochloride is synthesized by the condensation of 1-(trifluoromethyl)cyclopentan-1-ol and racemic aminobutyric acid in the presence of hydrochloric acid. The reaction is carried out in an aqueous solution at room temperature. The resulting product is purified by column chromatography and recrystallized from methanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentan-1-ol hydrochloride involves the conversion of a cyclopentanone derivative to the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclopentanone", "Trifluoromethylamine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Ethanol", "Water" ], "Reaction": [ "Step 1: Cyclopentanone is reacted with trifluoromethylamine in the presence of sodium borohydride to form rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentanol.", "Step 2: The resulting product is then treated with hydrochloric acid to form the hydrochloride salt of rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentanol.", "Step 3: The hydrochloride salt is then purified by recrystallization from a mixture of methanol and water or ethanol and water to obtain the final product, rac-(1R,3S)-3-amino-1-(trifluoromethyl)cyclopentan-1-ol hydrochloride." ] } | |
CAS RN |
2230013-05-3 |
Molecular Formula |
C6H11ClF3NO |
Molecular Weight |
205.6 |
Purity |
95 |
Origin of Product |
United States |
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